Cas no 1805873-74-8 (5-Nitro-1H-benzimidazole-7-sulfonyl chloride)

• Product Name: 5-Nitro-1H-benzimidazole-7-sulfonyl chloride
• CAS No: 1805873-74-8
• MF: C₇H₄ClN₃O₄S
• MW: 261.642358779907
• CID: 4824762
• Update Time: 2023-08-19

5-Nitro-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-benzimidazole-7-sulfonyl chloride

• Inchi： 1S/C7H4ClN3O4S/c8-16(14,15)6-2-4(11(12)13)1-5-7(6)10-3-9-5/h1-3H,(H,9,10)
• InChI Key： PZSMONLJBWQDRU-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC2=C1N=CN2)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 389
• XLogP3: 1.3
• Topological Polar Surface Area: 117